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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the VOCOL® capillary gas

chromatography (GC) column, specifically its application in the analysis of volatile organic

compounds (VOCs) in environmental samples. This document details the column's core

specifications, experimental protocols for key U.S. Environmental Protection Agency (EPA)

methods, and performance data to assist researchers in method development and application.

Introduction to the VOCOL® Column
The VOCOL® column is an intermediate polarity capillary GC column designed for the analysis

of volatile organic compounds.[1][2] Its stationary phase is a bonded diphenyl dimethyl

polysiloxane with crosslinking moieties, which provides excellent retention and resolution of

highly volatile compounds.[1][3] This makes it particularly well-suited for environmental

analyses where the detection and quantification of VOCs at low levels are critical. The column

can be used with direct injection systems but is frequently coupled with purge and trap systems

for the analysis of environmental samples.[1]

Core Specifications
The performance of a VOCOL® column is dictated by its physical dimensions and stationary

phase characteristics. The selection of column length, internal diameter (I.D.), and film

thickness is crucial for optimizing separations based on the specific application and analytical

requirements.
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Parameter
Available

Range/Type

Impact on

Performance
Primary Applications

Stationary Phase

Bonded; Proprietary

(diphenyl dimethyl

polysiloxane with

crosslinking moieties)

[1][3]

Intermediate polarity;

excellent for retaining

and resolving highly

volatile compounds.

Analysis of volatile

organic compounds

(VOCs).

Length (L) 20 m - 105 m[3]

Longer columns

provide higher

resolution but result in

longer analysis times.

Method development

and complex sample

analysis.

Internal Diameter

(I.D.)
0.18 mm - 0.53 mm[3]

Narrower I.D.s offer

higher efficiency

(sharper peaks), while

wider I.D.s have a

higher sample

capacity.

High-resolution

separations (narrow

bore) and trace

analysis (wide bore).

Film Thickness (df) 1.00 µm - 3.00 µm[3]

Thicker films increase

retention of highly

volatile compounds

and improve sample

capacity.

Analysis of very

volatile compounds

and gases.

Temperature Limits:

The operational temperature range of a VOCOL® column is dependent on its internal diameter

and film thickness. Exceeding these limits can lead to column bleed and damage.
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Internal Diameter (I.D.) Film Thickness (µm) Temperature Limit (°C)

≤0.32 mm <2 µm Subambient to 250[3]

≤0.32 mm ≥2 µm Subambient to 230[3]

≥0.53 mm <2 µm Subambient to 250[3]

≥0.53 mm ≥2 µm Subambient to 230[3]

Experimental Protocols for Key EPA Methods
The VOCOL® column is frequently cited in various U.S. EPA methods for the analysis of

volatile organic compounds in different matrices. Below are detailed experimental protocols for

some of the most common methods.

This method is used to determine purgeable organics in municipal and industrial wastewater.

Experimental Workflow for EPA Method 624

Sample Preparation Purge and Trap System

GC/MS Analysis

5 mL Water Sample Add Internal Standards
& Surrogates Place in Purge & Trap Vial Purge with He or N2

(11 min @ 40 mL/min)
Trap VOCs on

VOCARB 3000 Trap Dry Purge (3 min) Desorb at 250 °C (4 min) Bake Trap at 280 °C (10 min)

VOCOL® Column
(30 m x 0.53 mm, 3.0 µm)

Oven Program:
5 °C (2 min),

5 °C/min to 200 °C

Mass Spectrometer
(m/z 35-260)

Data Acquisition
& Analysis

Click to download full resolution via product page

Caption: Workflow for EPA Method 624 using a VOCOL® column.

Method Parameters for EPA Method 624
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Parameter Condition Reference

Sample
5 mL water with 20 ppb of

each component

Purge and Trap VOCARB 3000 trap

Purge 40 mL/min for 11 min

Dry Purge 3 min

Desorption Temperature 250 °C for 4 min

Bake Temperature 280 °C for 10 min

Column
VOCOL®, 30 m x 0.53 mm

I.D., 3.0 µm film thickness

Oven Program
5 °C (hold 2 min), then 5

°C/min to 200 °C

Carrier Gas Helium, 7.5 mL/min

Detector Mass Spectrometer

Scan Range m/z 35-260 at 0.6 sec/scan

This method is applicable to a wide variety of matrices, including water, soil, and waste.[4][5]

Logical Relationship for EPA Method 8260 Column Selection
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Start: Select GC Column for EPA 8260

Consider Sample Matrix
(Water, Soil, Waste) Identify Target Volatile Organic Compounds

Choose Appropriate VOCOL® Column Dimensions

30-75 m x 0.53 mm ID, 3 µm film thickness
(e.g., for broad applicability)

General Purpose

30 m x 0.25-0.32 mm ID
(for higher resolution)

Complex Mixtures

20 m x 0.18 mm ID, 1 µm film thickness
(for faster analysis)

High Throughput

Proceed with Method Development

Click to download full resolution via product page

Caption: Decision process for selecting a VOCOL® column for EPA Method 8260.

Recommended Column Configurations for EPA Method 8260

Length (m)
Internal Diameter

(mm)
Film Thickness (µm) Reference

30 - 75 0.53 3 [4]

60 0.32 1.5 or 1.8 [6]

20 0.18 1 [6]

Note: The specific GC/MS conditions for EPA Method 8260 will vary depending on the sample

matrix and the specific analytes of interest. The column configurations listed above are those
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that have been successfully used for this method.

This method is designed for the analysis of volatile organic compounds in drinking water.

Method Parameters for EPA Method 524.2

A common configuration for this method utilizes a longer column for enhanced resolution.

Parameter Condition

Column VOCOL®, 105 m x 0.53 mm I.D.

Purge and Trap "K" Trap

Application Analysis of volatiles in drinking water

Detailed experimental conditions for EPA Method 524.2 can be found in the official EPA

documentation and may require optimization based on the specific instrumentation used.

Conclusion
The VOCOL® column is a robust and reliable tool for the analysis of volatile organic

compounds in environmental samples. Its intermediate polarity stationary phase provides

excellent selectivity for a wide range of VOCs, making it a suitable choice for numerous EPA

methods. By carefully selecting the appropriate column dimensions and optimizing the

analytical conditions, researchers can achieve high-quality, reproducible results for the

determination of volatile contaminants in various environmental matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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